Cas no 123054-31-9 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-hydroxy-8-oxo-7-[(phenylacetyl)amino]-, (4-methoxyphenyl)methyl ester,(6R,7R)- (9CI))

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-hydroxy-8-oxo-7-[(phenylacetyl)amino]-, (4-methoxyphenyl)methyl ester,(6R,7R)- (9CI) Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-hydroxy-8-oxo-7-[(phenylacetyl)amino]-, (4-methoxyphenyl)methyl ester,(6R,7R)- (9CI)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-hydroxy-8-oxo-7-[(phenylacetyl)amino]-, (4-methoxyphenyl)methyl ester
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-hydroxy-8-oxo-7-[(phenylacetyl)amino]-...
• 7-PHENYLACETAMIDE-3-HYDROXY-3-CEPHEM-4-CARBOXYLIC ACID P-METHOXYBENZYL ESTER
• 7-pheylacetamide-3-hydroxy-3-cephem-4-carboxylic acid-p-methoxybengyl ester
• GHYE
• 7-pheylacetamide-3-hydroxy-3-cephem-4-carboxylic acid- p- methoxybengyl ester
• +Expand

• InChIKey： UVZCXKHZXBJKSJ-DENIHFKCSA-N
• Inchi： 1S/C23H22N2O6S/c1-30-16-9-7-15(8-10-16)12-31-23(29)20-17(26)13-32-22-19(21(28)25(20)22)24-18(27)11-14-5-3-2-4-6-14/h2-10,19,22,26H,11-13H2,1H3,(H,24,27)/t19-,22-/m1/s1
• SMILES： N12C([C@@H](NC(=O)CC3=CC=CC=C3)[C@@]1([H])SCC(O)=C2C(=O)OCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 454.12000

Experimental Properties

• LogP: 2.47940
• PSA: 130.47000